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Compound of Interest

Compound Name: tert-Dodecylmercaptan

Cat. No.: B213132

An In-depth Technical Guide to tert-Dodecylmercaptan (CAS: 25103-58-6)

This technical guide provides a comprehensive overview of tert-Dodecylmercaptan (TDM), a
chemical compound with significant industrial applications. It is intended for researchers,
scientists, and drug development professionals, offering detailed information on its chemical
and physical properties, toxicological data, and established experimental protocols.

Chemical and Physical Properties

Tert-Dodecylmercaptan is a mixture of isomeric thiols, appearing as a colorless to pale yellow
liquid with a characteristic repulsive, sulfurous odor.[1][2] It is primarily utilized as a chain
transfer agent to regulate molecular weight in free-radical polymerization processes.[2]

Table 1: Physical and Chemical Properties of tert-Dodecylmercaptan
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Property Value Source(s)
CAS Number 25103-58-6 [1]
EC Number 246-619-1 [1]
Molecular Formula C12H26S [1]
Molecular Weight 202.40 g/mol [1]
Appearance Colorless to pale yellow liquid [1][3]
Odor Repulsive, sulfurous [1114]
Density 0.845 - 0.86 g/mL at 20°C [1114]
Boiling Point 227-248 °C at 760 mmHg [1][5]
Melting Point -75°Cto-7°C [1]
Flash Point 90 - 95 °C (closed cup) [1]

Vapor Pressure

< 0.1 mmHg at 20-25°C

[4]

Water Solubility

Insoluble (< 1 mg/mL)

[1]14]

| Solubility | Soluble in methanol, ether, acetone, benzene, gasoline, and esters [[1][3] |

Toxicological Data

The toxicological profile of tert-Dodecylmercaptan is crucial for safe handling and risk

assessment, particularly for professionals in research and development. It is classified as a

skin and eye irritant and may cause skin sensitization.[1][3][6]

Table 2: Toxicological Profile of tert-Dodecylmercaptan
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Endpoint Species Route Value Source(s)
Acute Oral 4,400 - 12,000

. Rat Oral [1]
Toxicity (LD50) mglkg
Acute Dermal ]

o Rabbit Dermal 12,600 mg/kg [7]
Toxicity (LD50)
Acute Inhalation ) 40,000

o Mouse Inhalation [3]
Toxicity (LC50) mg/m3/8hr
Skin Irritation Rabbit Dermal Irritant [1]

o ) Moderate to
Eye Irritation Rabbit Ocular ) [11[3]
Strong Irritant

) May cause an
Skin

e - - allergic skin [6]
Sensitization _
reaction
| Aquatic Toxicity | - | - | Very toxic to aquatic life with long-lasting effects |[1][6] |

Core Applications and Mechanisms

The primary application of tert-Dodecylmercaptan is as a Chain Transfer Agent (CTA) in free-
radical polymerization.[2][8] It is particularly prevalent in the manufacturing of styrene-
butadiene rubber (SBR), acrylonitrile butadiene styrene (ABS) resins, and acrylic polymers.[8]
As a CTA, TDM controls the molecular weight and molecular weight distribution of the resulting
polymer by donating a hydrogen atom to the propagating radical chain, thus terminating it. The
resulting thiyl radical can then initiate a new polymer chain. This mechanism reduces the
degree of branching and ensures a more uniform molecular weight, which enhances the
processing characteristics and mechanical properties of the final polymer.[8][9]
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Step 1 Initial Polymerization (Batch)

[Slyrene (10-20% of loml)] [Bulad\ene (10-20% of (ma])] Gcld Mcnomsrsj

Step 2: Increment Polymerization (Continuous Charge)

[Slyrene (80-90% of lola\)j [Euladiene (80-90% of lo(al)j (TDM (04-15wt pan)j

Product from Step 1

Reactor
(70°C > 80°C, ~12 hrs)

Carboxylated SBR Latex

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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